Cas no 816444-28-7 (Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)-)
816444-28-7 structure
Product Name:Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)-
CAS No:816444-28-7
MF:C12H23NO2
MW:213.316523790359
CID:715491
PubChem ID:11241339
Update Time:2025-04-19
Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)-
- Cyclopentanecarboxylic acid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)- (9CI)
- 816444-28-7
- Cyclopentanecarboxylic acid,2-amino-3-ethyl-,1,1-dimethylethyl ester,(1R,2S,3R)-(9ci)
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- Inchi: 1S/C12H23NO2/c1-5-8-6-7-9(10(8)13)11(14)15-12(2,3)4/h8-10H,5-7,13H2,1-4H3/t8-,9-,10+/m1/s1
- InChI Key: DPQTWFIKNTVQCH-BBBLOLIVSA-N
- SMILES: O(C(C)(C)C)C([C@@H]1CC[C@@H](CC)[C@@H]1N)=O
Computed Properties
- Exact Mass: 213.172878976g/mol
- Monoisotopic Mass: 213.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.3Ų
Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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